Cas no 100880-66-8 (2-(Phenoxymethyl)-4(3H)-quinazolinone)

• Product Name: 2-(Phenoxymethyl)-4(3H)-quinazolinone
• CAS No: 100880-66-8
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 2623014
• Update Time: 2025-06-28

2-(Phenoxymethyl)-4(3H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• 2-(phenoxymethyl)-4(3H)-quinazolinone
• 2-(Phenoxymethyl)quinazolin-4(1H)-one
• 4(1H)-Quinazolinone, 2-(phenoxymethyl)-
• MLS001195624
• SEGUYJLINGHDJK-UHFFFAOYSA-N
• HMS2884N18
• 4-hydroxy-2-phenoxymethylquinazoline
• SMR000550766
• 2-(phenoxymethyl)-1,4-dihydroquinazolin-4-one
• Z283688454
• 2-(Phenoxymethyl)-4(3H)-quinazolinone

• Inchi： 1S/C15H12N2O2/c18-15-12-8-4-5-9-13(12)16-14(17-15)10-19-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17,18)
• InChI Key： SEGUYJLINGHDJK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Phenoxymethyl)-4(3H)-quinazolinone

Introduction to 2-(Phenoxymethyl)-4(3H)-quinazolinone (CAS No. 100880-66-8) in Modern Chemical and Pharmaceutical Research

2-(Phenoxymethyl)-4(3H)-quinazolinone, identified by the Chemical Abstracts Service Number (CAS No.) 100880-66-8, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the quinazolinone class, a family of molecules known for their broad spectrum of pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects. The structural motif of 2-(Phenoxymethyl)-4(3H)-quinazolinone incorporates a phenoxymethyl group, which enhances its solubility and bioavailability, making it an attractive scaffold for drug development.

The quinazolinone core of 2-(Phenoxymethyl)-4(3H)-quinazolinone is a fused bicyclic system consisting of a benzene ring and a pyrazole ring. This particular arrangement facilitates interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted the importance of quinazolinone derivatives in the development of novel therapeutic agents. For instance, modifications at the 4-position of the quinazolinone ring have been shown to modulate the binding affinity to proteins such as kinases, which are crucial in signal transduction pathways involved in diseases like cancer.

In the context of contemporary pharmaceutical research, 2-(Phenoxymethyl)-4(3H)-quinazolinone has been explored for its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. The phenoxymethyl group not only improves the metabolic stability of the compound but also allows for further functionalization, enabling researchers to tailor its properties for specific applications. This flexibility has made it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 2-(Phenoxymethyl)-4(3H)-quinazolinone is its demonstrated efficacy in preclinical models. Research indicates that derivatives of this compound exhibit inhibitory activity against several kinases, including those overexpressed in tumor cells. This has sparked interest in developing it as a lead compound for targeted therapies. Additionally, studies have suggested that modifications to the phenoxymethyl group can influence the compound's ability to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.

The synthesis of 2-(Phenoxymethyl)-4(3H)-quinazolinone typically involves multi-step organic reactions, starting from readily available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the quinazolinone core efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a higher purity of the final product. The optimization of synthetic routes is crucial for large-scale production and commercialization.

The pharmacokinetic properties of 2-(Phenoxymethyl)-4(3H)-quinazolinone are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life in vivo, suggesting its feasibility as an oral therapeutic agent.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(Phenoxymethyl)-4(3H)-quinazolinone. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This integration of computational methods with traditional synthetic approaches has significantly reduced the time required to develop novel drug candidates.

The future prospects for 2-(Phenoxymethyl)-4(3H)-quinazolinone are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its interactions with other biological targets and exploring combination therapies are key areas of interest. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion,2-(Phenoxymethyl)-4(3H)-quinazolinone (CAS No. 100880-66-8) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies,2-(Phenoxymethyl)-4(3H)-quinazolinone is poised to play a pivotal role in addressing unmet medical needs.